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Get Quote

Zimlovisertib Fact Sheet

The table below summarizes the key available information about the drug.

Attribute Details

Drug Name Zimlovisertib (PF-06650833) [1]

Drug Class Selective, reversible Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) inhibitor
[1] [2]

Primary
Mechanism

Blocks the IL-1R/TLR (MyD88-dependent) signaling pathway, reducing production of
pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-17) [2]

| Key Pharmacokinetic Data | • Absolute Oral Bioavailability: 17.4% (for a 300 mg dose) [1] • Fraction

Absorbed: Estimated 44% [1] • Mass Balance Recovery: 82.4% (59.3% in feces, 23.1% in urine) [1] | |

Therapeutic Areas Under Investigation | Hidradenitis Suppurativa (HS), Rheumatoid Arthritis, other

inflammatory conditions [1] [2] | | Noted Safety Profile | In a Phase 1 study, no serious adverse events,

severe AEs, or discontinuations due to AEs were reported [1] |
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Zimlovisertib works by targeting the IRAK4 enzyme, a key player in the innate immune system's

inflammatory response [2]. The following diagram illustrates the signaling pathway and where

Zimlovisertib acts.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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